Cas no 1863924-91-7 (2,2-difluoro-3-thiomorpholinopropan-1-amine)

• Product Name: 2,2-difluoro-3-thiomorpholinopropan-1-amine
• CAS No: 1863924-91-7
• MF: C₇H₁₄F₂N₂S
• MW: 196.261267185211
• CID: 5819303
• PubChem ID: 130600930
• Update Time: 2025-05-25

2,2-difluoro-3-thiomorpholinopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-thiomorpholinopropan-1-amine
• 4-Thiomorpholinepropanamine, β,β-difluoro-
• EN300-790023
• 1863924-91-7
• 2,2-difluoro-3-(thiomorpholin-4-yl)propan-1-amine

• Inchi： 1S/C7H14F2N2S/c8-7(9,5-10)6-11-1-3-12-4-2-11/h1-6,10H2
• InChI Key： CIDLZGILOLIFPD-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)CN)CCSCC1

Computed Properties

• Exact Mass: 196.08457595g/mol
• Monoisotopic Mass: 196.08457595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 289.6±40.0 °C(Predicted)
• pka: 6.97±0.30(Predicted)

Additional information on 2,2-difluoro-3-thiomorpholinopropan-1-amine

2,2-Difluoro-3-Thiomorpholinopropan-1-Amine: A Comprehensive Overview

2,2-difluoro-3-thiomorpholinopropan-1-amine, with the CAS number 1863924-91-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of amines and features a thiomorpholine ring system, which contributes to its distinct chemical behavior. The presence of fluorine atoms at the 2-position of the propane chain introduces additional electronic effects, making this compound a subject of interest in various fields of research.

The structure of 2,2-difluoro-3-thiomorpholinopropan-1-amine consists of a thiomorpholine ring fused with a propane chain. The amine group (-NH₂) is attached to the propane chain at the 1-position, while two fluorine atoms are located at the 2-position. This arrangement creates a molecule with both nucleophilic and electrophilic characteristics, making it versatile for various chemical reactions. The thiomorpholine ring is known for its stability and ability to participate in hydrogen bonding, which further enhances the compound's reactivity.

Recent studies have highlighted the potential of 2,2-difluoro-3-thiomorpholinopropan-1-amine in drug discovery. Its unique combination of functional groups makes it an ideal candidate for designing bioactive molecules. Researchers have explored its ability to act as a precursor for synthesizing more complex structures with therapeutic potential. For instance, its amine group can be utilized in forming peptide bonds, while the thiomorpholine ring can serve as a scaffold for attaching various pharmacophores.

In addition to its role in drug development, 2,2-difluoro-3-thiomorpholinopropan-1-amine has shown promise in materials science. Its electronic properties make it suitable for applications in organic electronics and optoelectronics. The fluorine atoms in the molecule contribute to its electron-withdrawing nature, which can be advantageous in designing materials with specific electronic characteristics. Recent experiments have demonstrated its potential as a component in organic semiconductors and light-emitting diodes (LEDs).

The synthesis of 2,2-difluoro-3-thiomorpholinopropan-1-amine involves a multi-step process that typically starts with the preparation of thiomorpholine derivatives. The introduction of fluorine atoms at the 2-position requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient methodologies for this synthesis, including fluorination techniques that minimize side reactions and maximize product quality.

The biological activity of 2,2-difluoro-3-thiomorpholinopropan-1-amine has been extensively studied in recent years. In vitro assays have revealed its ability to modulate key cellular pathways, suggesting potential applications in treating various diseases. For example, studies have shown that this compound can inhibit enzymes involved in inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies.

In conclusion, 2,2-difluoro-3-thiomorpholinopropan-1-amime, with CAS number 1863924917, is a versatile compound with significant potential across multiple fields. Its unique chemical structure and functional groups make it an attractive target for researchers aiming to develop novel drugs and advanced materials. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in both academic and industrial settings.